Cas no 2680737-86-2 (tert-butyl N-5-(2-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate)

• Product Name: tert-butyl N-5-(2-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate
• CAS No: 2680737-86-2
• MF: C₁₃H₁₅BrN₄O₂
• MW: 339.187801599503
• CID: 5622182
• PubChem ID: 165936233
• Update Time: 2025-06-08

tert-butyl N-5-(2-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296812
• 2680737-86-2
• tert-butyl N-[5-(2-bromophenyl)-4H-1,2,4-triazol-3-yl]carbamate
• tert-butyl N-5-(2-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate

• Inchi： 1S/C13H15BrN4O2/c1-13(2,3)20-12(19)16-11-15-10(17-18-11)8-6-4-5-7-9(8)14/h4-7H,1-3H3,(H2,15,16,17,18,19)
• InChI Key： QUGMDJUMKXQTPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NC(=NN1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 338.03784g/mol
• Monoisotopic Mass: 338.03784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.9Ų

Additional information on tert-butyl N-5-(2-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate

Research Brief on tert-butyl N-5-(2-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate (CAS: 2680737-86-2)

Recent studies have highlighted the significance of tert-butyl N-5-(2-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate (CAS: 2680737-86-2) as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This compound, characterized by its unique triazole and bromophenyl moieties, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The following brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for researchers in the field.

The primary focus of recent research has been on the synthetic pathways and optimization strategies for tert-butyl N-5-(2-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis route, achieving a high yield of 85% under mild reaction conditions. The methodology involved the use of palladium-catalyzed cross-coupling reactions, which proved instrumental in introducing the bromophenyl group while maintaining the integrity of the triazole ring.

In addition to synthetic advancements, the biological activity of derivatives derived from this compound has been a subject of investigation. Preliminary in vitro studies have shown that modifications at the triazole and carbamate functional groups can lead to compounds with notable antimicrobial and anticancer properties. For instance, a derivative featuring a fluorinated phenyl group exhibited potent inhibitory effects against Staphylococcus aureus (MIC = 2 µg/mL), suggesting its potential as a lead compound for antibiotic development.

Further research has explored the mechanistic underpinnings of these bioactive derivatives. Molecular docking studies revealed that the triazole ring interacts with key residues in bacterial DNA gyrase, thereby disrupting DNA replication. Similarly, in cancer cell lines, derivatives of tert-butyl N-5-(2-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate were found to induce apoptosis via the mitochondrial pathway, as evidenced by increased caspase-3 activity and cytochrome c release.

Despite these promising findings, challenges remain in the scalability and pharmacokinetic optimization of these compounds. Recent work has addressed these issues by incorporating prodrug strategies and nanoformulations to enhance bioavailability and reduce off-target effects. For example, a liposomal formulation of a triazole derivative demonstrated improved tumor accumulation in murine models, with a 40% reduction in tumor volume observed after two weeks of treatment.

In conclusion, tert-butyl N-5-(2-bromophenyl)-4H-1,2,4-triazol-3-ylcarbamate serves as a versatile scaffold for the development of novel therapeutic agents. Ongoing research aims to further elucidate its structure-activity relationships and explore its potential in addressing unmet medical needs. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in translating these discoveries into clinically viable treatments.